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Compound of Interest

Compound Name: Manganese (II) chloride hydrate

Cat. No.: B7800987 Get Quote

An In-depth Technical Guide to Manganese (II) Chloride Tetrahydrate

For researchers, scientists, and drug development professionals, Manganese (II) chloride

tetrahydrate (MnCl₂·4H₂O) is a versatile inorganic compound with a range of applications in

chemical synthesis, molecular biology, and materials science. This guide provides core

technical data, experimental protocols, and visualizations to support its use in a laboratory

setting.

Core Identification
CAS Number: 13446-34-9[1][2][3][4][5]

Molecular Weight: 197.91 g/mol [1][5]

Physicochemical Properties
A summary of the key quantitative data for Manganese (II) chloride tetrahydrate is presented

below for easy reference.
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Property Value Source(s)

Molecular Formula MnCl₂·4H₂O [2][5]

Appearance
Rose-colored or pale pink

crystalline solid
[1][6][7]

Melting Point 58 °C (decomposes) [1][8][9]

Boiling Point 1190 °C (anhydrous) [1][9]

Density 2.01 g/cm³ [9]

Solubility in Water 1980 g/L (at 20 °C) [9]

pH
3.5 - 6.0 (50 g/L solution at 25

°C)
[9]

Experimental Protocols
Detailed methodologies for key experiments involving Manganese (II) chloride tetrahydrate are

provided below.

Synthesis of Manganese (II) Chloride from Manganese
Metal
This protocol outlines the synthesis of Manganese (II) chloride by reacting manganese metal

with hydrochloric acid.[10]

Materials:

Manganese metal (0.05–0.1 g)

10 M Hydrochloric acid (HCl)

10-mL Erlenmeyer flask

Boiling stone

Sand bath
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Desiccator

Procedure:

Add a boiling stone to a pre-weighed 10-mL Erlenmeyer flask.

Add approximately 0.05–0.1 g of manganese metal to the flask and record the precise mass.

[10]

In a fume hood, carefully add about 1.5 mL of 10 M HCl to the flask.[10]

Allow the reaction to proceed until the manganese metal has completely dissolved, which

may take 5 to 15 minutes.[10]

Gently heat the flask on a sand bath to evaporate the excess water and acid, leaving the

solid Manganese (II) chloride product.

Cool the flask in a desiccator to prevent the hygroscopic product from absorbing atmospheric

moisture.[10]

Once cooled, weigh the flask containing the final product to determine the actual yield.

Synthesis of Manganese (II) Chloride from Manganese
(IV) Oxide
This alternative synthesis method uses Manganese (IV) oxide as the starting material.[11]

Materials:

Manganese (IV) oxide (MnO₂)

Concentrated Hydrochloric acid (HCl)

Manganese (II) carbonate (MnCO₃)

Procedure:

Heat a solution of concentrated hydrochloric acid.
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Slowly add Manganese (IV) oxide to the hot acid. The MnO₂ acts as an oxidizing agent,

reacting with the HCl to produce Manganese (II) chloride and chlorine gas.[11]

Once the initial reaction is complete, add Manganese (II) carbonate to the solution. This will

precipitate any iron impurities as iron (III) hydroxide.[11]

Filter the solution to remove the precipitate.

Evaporate the water from the filtrate to obtain the Manganese (II) chloride crystals.[11]

Preparation of a Manganese (II) Chloride Solution in PBS
This protocol describes the dissolution of Manganese (II) chloride tetrahydrate in Phosphate-

Buffered Saline (PBS).[12]

Materials:

Manganese (II) chloride tetrahydrate

Phosphate-Buffered Saline (PBS) powder or tablets

Distilled water

Magnetic stirrer and stir bar (optional)

Sterile container

Procedure:

Prepare the PBS solution according to the manufacturer's instructions by dissolving the

powder or tablets in distilled water.[12]

Weigh the desired amount of Manganese (II) chloride tetrahydrate.

Slowly add the weighed compound to the PBS solution while stirring to aid dissolution.[12] A

magnetic stirrer can be used for this purpose.

If necessary, gently warm the solution to ensure complete dissolution, but avoid excessive

heat.[12]
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Adjust the final volume with distilled water if needed and verify the pH.

(Optional) Filter the solution to remove any undissolved particulates.[12]

Transfer the final solution to a sterile, properly labeled container for storage.[12]

Visualizations
The following diagrams illustrate key processes and relationships involving Manganese (II)

chloride tetrahydrate.
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Caption: Workflow for the synthesis of Manganese (II) chloride.
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Caption: Key research and industrial applications of MnCl₂·4H₂O.

Applications in Research and Development
Manganese (II) chloride tetrahydrate is a valuable reagent in various scientific fields:

Catalysis: It can act as a catalyst in organic synthesis, such as in the chlorination of organic

compounds and polymerization reactions.[1][6]

Biochemical and Molecular Biology Research: It serves as a source of manganese (II) ions,

which are essential cofactors for many enzymes.[13][14] It is also used to study the effects of

manganese on cellular processes, including its potential neurotoxicity.[14]

Materials Science: The compound is used in the manufacturing of batteries, particularly as a

precursor for cathode materials in lithium-ion systems, helping to improve electrochemical

performance.[6][13]

Medical Imaging: Due to its paramagnetic properties, it has been investigated and used as

an oral MRI contrast agent for the diagnostic evaluation of liver lesions.[15]
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Analytical Chemistry: It is employed as a reference standard and a reagent in various

analytical techniques.[6][13] For instance, it is used in ³¹P-NMR to determine the size and

lamellarity of phospholipid vesicles.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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